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For Researchers, Scientists, and Drug Development Professionals

Proficiency testing (PT) is a critical component of a laboratory's quality assurance and quality

control (QA/QC) framework, providing an external validation of analytical capabilities.[1][2] For

laboratories involved in environmental contaminant analysis, participation in robust PT

programs is essential for ensuring data integrity, meeting regulatory requirements, and

maintaining accreditation.[1] This guide offers a comparative overview of key considerations

when selecting a PT provider and details the typical experimental workflow involved in these

programs.

Comparing Proficiency Testing Providers
Choosing the right PT provider is a crucial decision for any laboratory. While direct head-to-

head performance data between providers is not always publicly available, laboratories can

compare them based on a variety of factors. Key providers in the environmental sector include

Fapas, DRRR, Waters ERA, NSI Lab Solutions, LGC, and Bio-Rad.

Below is a comparison of these providers based on their offerings for common environmental

contaminants. This information has been compiled from their publicly available program

descriptions.
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NSI Lab
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LGC
(AXIO
Proficie
ncy
Testing)

Bio-Rad

Persisten

t Organic

Pollutant

s (POPs)

Water,

Soil,

Sediment

, Biota

✔ ✔ ✔ ✔ ✔

    -

Dioxins/F

urans

✔ ✔

    - PCBs ✔ ✔ ✔ ✔ ✔

    -

Organoc

hlorine

Pesticide

s

✔ ✔ ✔ ✔ ✔

Per- and

Polyfluor

oalkyl

Substanc
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(PFAS)

Drinking

Water,

Non-

Potable

Water,

Soil

✔ ✔ ✔ ✔ ✔

Heavy

Metals

Water,

Soil,

Sediment

, Air

✔ ✔ ✔ ✔ ✔ ✔

Volatile

Organic

Compou
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Soil, Air
✔ ✔ ✔ ✔ ✔
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Polycycli

c
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Hydrocar

bons

(PAHs)

Water,

Soil,

Sediment

✔ ✔ ✔ ✔ ✔

Pharmac
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Personal

Care

Products
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Water ✔ ✔ ✔

Herbicide

s/Pesticid

es (Non-
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Water,

Soil
✔ ✔ ✔ ✔ ✔

Microbiol

ogical

Contamin

ants

Water ✔ ✔ ✔ ✔ ✔

The Proficiency Testing Workflow
The process of participating in a proficiency test follows a standardized workflow designed to

ensure a fair and accurate assessment of a laboratory's performance. This process is crucial

for maintaining laboratory accreditation to standards such as ISO/IEC 17025.[1]
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A typical workflow for proficiency testing.

Experimental Protocols
While specific protocols are provided with each PT sample set, the general methodologies

follow established standards.

Sample Preparation and Distribution (PT Provider)
Matrix Selection: A suitable and homogeneous matrix (e.g., surface water, sandy loam soil) is

selected.
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Spiking: The matrix is spiked with a known concentration of the target analytes. For "blind"

samples, the concentration is unknown to the participating laboratories.

Homogenization: The spiked matrix is thoroughly homogenized to ensure that each sample

aliquot is representative of the entire batch.

Stability Testing: The stability of the analytes in the matrix is tested under various shipping

and storage conditions to ensure sample integrity upon receipt by the participants.

Packaging and Distribution: Samples are packaged to prevent contamination and

degradation and are shipped to participating laboratories with detailed instructions.

Sample Analysis (Participating Laboratory)
Sample Receipt and Inspection: Upon receipt, the laboratory inspects the sample for any

signs of damage or compromise.

Method Selection: Laboratories should use their routine, validated analytical methods for the

analysis of the PT sample. This is a key aspect of the proficiency test, as it is intended to

evaluate the laboratory's day-to-day performance.

Sample Preparation: The laboratory follows its standard operating procedures for sample

preparation, which may include extraction, digestion, and cleanup steps.

Instrumental Analysis: The prepared sample is analyzed using the laboratory's calibrated

instrumentation (e.g., GC-MS, LC-MS/MS, ICP-MS).

Data Reporting: The analytical results are reported to the PT provider through their

designated online portal or reporting forms within the specified timeframe.

Performance Evaluation
The cornerstone of proficiency testing is the objective statistical evaluation of the submitted

data. The most common metric used is the z-score.

The z-score indicates how many standard deviations a laboratory's result is from the

consensus value, which is determined from the results of all participating laboratories. A

satisfactory performance is generally indicated by a z-score between -2 and +2.[3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://benchmark-intl.com/wp-content/uploads/2024/08/ILC-2023-Report.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The formula for calculating the z-score is:

z = (x - X) / σ

Where:

x is the result of the individual laboratory

X is the assigned value (consensus mean of all participants)

σ is the standard deviation of the participant data

Performance Data
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The process of z-score calculation and interpretation.

Conclusion
Participation in proficiency testing programs is an indispensable practice for any laboratory

engaged in environmental contaminant analysis. It provides an objective measure of

performance, helps identify potential analytical issues, and is a fundamental requirement for

accreditation and regulatory compliance. By carefully selecting a PT provider that aligns with

the laboratory's scope of analysis and diligently participating in their programs, researchers,

scientists, and drug development professionals can ensure the highest level of confidence in

their analytical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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